Cas no 62078-12-0 (Ligolide)

• Product name: Ligolide
• CAS No: 62078-12-0
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 2021536

Ligolide Chemical and Physical Properties

Names and Identifiers

• Ligolide
• (4S)-4a,5,6,7,8,8a-Hexahydro-8aβ-hydroxy-4β-methoxy-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-2(4H)-one

• Inchi： InChI=1S/C16H22O4/c1-9-6-5-7-16(18)8-11-12(10(2)14(17)20-11)13(19-4)15(9,16)3/h8-9,13,18H,5-7H2,1-4H3
• InChI Key： NWIQYROLUSXJOB-UHFFFAOYSA-N
• SMILES： COC1C2=C(C)C(=O)OC2=CC2(O)CCCC(C)C12C |c:3,10|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• XLogP3: 2.045

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones